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Cat. No.: B1682804 Get Quote

Introduction
Thiodicarb is a carbamate insecticide with primary activity through ingestion, offering effective

control of various Lepidoptera and Coleoptera pests in cotton and soybean cultivation.[1][2] It

functions by inhibiting acetylcholinesterase, an essential enzyme in the insect nervous system.

This document provides detailed application notes and experimental protocols for the use of

thiodicarb in cotton and soybean, tailored for research and development professionals.

Application Rates
The application rates for thiodicarb can vary based on the target pest, crop stage, and

formulation. The following tables summarize recommended application rates for cotton and

soybean.

Table 1: Thiodicarb Foliar Application Rates
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Crop
Target
Pest(s)

Formulati
on

Applicati
on Rate
(Active
Ingredien
t)

Applicati
on Rate
(Formulat
ed
Product)

Pre-
Harvest
Interval
(PHI)

Maximum
Applicati
ons per
Season

Cotton

Cotton

Bollworm

(Helicoverp

a

armigera),

Pink

Bollworm

(Pectinoph

ora

gossypiella

)

75%

Wettable

Powder

(WP)

337.5 -

506.25 g

a.i./ha

450 - 675

g/ha[3]
21 days[3] 3[3]

80% Water

Dispersible

Granule

(WDG)

780 - 660 g

a.i./ha

975 - 825

g/ha
21 days 3

50%

Suspensio

n

Concentrat

e (SC)

375 - 475 g

a.i./ha

750 - 950

ml/ha
21 days 3

375 g/L

Suspensio

n

Concentrat

e (SC)

200 - 1000

g a.i./ha
- - -

Soybean

Lepidopter

a and

Coleoptera

pests

General

Foliar

Application

200 - 1000

g a.i./ha
- 28 days

Do not

exceed 3.4

kg a.i./ha

per season
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Fall

Armyworm

(Spodopter

a

frugiperda)

-
400 g

a.i./ha
- - -

Table 2: Thiodicarb Seed Treatment Application Rates
Crop Target Pest(s) Formulation

Application Rate
(Active Ingredient)

Cotton & Soybean
Various early-season

pests
-

2500 - 10,000 g

a.i./tonne of seed

Soybean

Fall Armyworm

(Spodoptera

frugiperda)

Imidacloprid +

Thiodicarb mixture

105.0 g a.i. of

thiodicarb per 100 kg

of seed

Experimental Protocols
Protocol 1: Determining the Efficacy of Foliar Thiodicarb
Applications
Objective: To evaluate the efficacy of different thiodicarb application rates against a target pest

in cotton or soybean under field conditions.

Materials:

Thiodicarb formulation (e.g., 75% WP)

Spraying equipment (e.g., CO2-charged backpack sprayer)

Plot markers

Data collection sheets

Personal Protective Equipment (PPE)
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Methodology:

Experimental Design: A randomized complete block design with four replications is

recommended. Plot size should be sufficient to minimize spray drift between plots (e.g., four

rows wide by 40 feet in length).

Treatments: Include a range of thiodicarb application rates and an untreated control.

Application: Apply treatments when the pest population reaches a predetermined economic

threshold. Calibrate spray equipment to ensure accurate and uniform application.

Data Collection:

Pre-treatment, assess the pest population in each plot.

Post-treatment, assess pest mortality and/or plant damage at set intervals (e.g., 3, 5, and

7 days after application).

For cotton, this may involve counting the number of live larvae in a set number of plants or

bolls.

For soybean, this may involve counting the number of larvae per meter of row or

assessing the percentage of defoliation.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Protocol 2: Evaluating Thiodicarb Seed Treatments
Objective: To assess the efficacy of thiodicarb seed treatment in protecting cotton or soybean

seedlings from early-season pests.

Materials:

Certified cotton or soybean seed

Thiodicarb formulation labeled for seed treatment
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Commercial seed treatment equipment

Growth chambers or greenhouse facilities

Target pest insects

Methodology:

Seed Treatment: Apply thiodicarb to the seeds at various rates using commercial

application equipment. Include an untreated control group.

Planting: Plant the treated and untreated seeds in pots or trays in a greenhouse or growth

chamber.

Infestation: At a specific plant growth stage (e.g., when the first true leaves emerge), infest

the plants with a known number of the target pest (e.g., fall armyworm larvae).

Data Collection:

At regular intervals (e.g., 7, 14, and 21 days after emergence), record plant damage

ratings (e.g., on a scale of 0-5, where 0 is no damage and 5 is plant death).

Count the number of surviving pests per plant.

Data Analysis: Use statistical analysis to compare the performance of the different seed

treatment rates.

Signaling Pathway and Experimental Workflow
Thiodicarb's Mode of Action: Acetylcholinesterase
Inhibition
Thiodicarb, like other carbamate insecticides, acts as a reversible inhibitor of the enzyme

acetylcholinesterase (AChE) in the nervous system of insects. The following diagram illustrates

this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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